Cas no 2168649-08-7 (5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2168649-08-7
• MF: C₈H₁₀F₂N₄O₂
• MW: 232.187407970428
• CID: 5248515
• PubChem ID: 165893317
• Update Time: 2025-06-11

5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 5-(Difluoromethyl)-1-pyrrolidin-3-yltriazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-1-(3-pyrrolidinyl)-

• Inchi： 1S/C8H10F2N4O2/c9-7(10)6-5(8(15)16)12-13-14(6)4-1-2-11-3-4/h4,7,11H,1-3H2,(H,15,16)
• InChI Key： XZAACYZUQAYGOX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1C1CNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: -2.4
• Topological Polar Surface Area: 80

Additional information on 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2168649-08-7)

5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2168649-08-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a triazole core appended with functional groups that enhance its biological activity. The presence of a difluoromethyl group and a pyrrolidin-3-yl moiety in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The triazole ring is a key structural feature of this compound, known for its stability and ability to participate in various biochemical interactions. The pyrrolidinyl substituent further enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical design. The carboxylic acid functionality at the 4-position provides a site for further derivatization, allowing chemists to modify the molecule's properties to optimize its therapeutic potential.

In recent years, there has been a surge in research focused on developing novel compounds with triazole cores due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to improve metabolic stability and binding affinity. This modification can significantly enhance the efficacy of a drug while reducing its toxicity profile.

Current studies have demonstrated that derivatives of 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibit promising activity against various disease targets. For instance, research has shown that certain analogs of this compound exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. Additionally, preliminary in vitro studies suggest that modifications to the pyrrolidinyl moiety can enhance binding to specific protein targets, leading to improved therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole framework efficiently. The introduction of the difluoromethyl group often necessitates specialized reagents and techniques to achieve regioselective fluorination, highlighting the synthetic challenges associated with this class of compounds.

The pharmacokinetic properties of 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid are also of considerable interest. Studies have begun to explore how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for designing molecules that not only exhibit strong biological activity but also demonstrate favorable pharmacokinetic behavior in vivo.

One of the most exciting aspects of this compound is its potential as a scaffold for drug development. By systematically varying different functional groups while maintaining the core triazole structure, researchers can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the process of identifying lead compounds from such libraries.

The role of computational chemistry in studying 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how the molecule interacts with biological targets at an atomic level. These predictions guide experimental efforts by helping researchers prioritize which derivatives are most likely to succeed in preclinical testing.

In conclusion,5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset for drug discovery programs aimed at treating various diseases. As research continues to uncover new applications for this molecule and its derivatives,2168649-08-7 will undoubtedly remain at the forefront of medicinal chemistry innovation.